Cas no 153373-52-5 (N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate)

• Product Name: N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate
• CAS No: 153373-52-5
• MF: C₂₅H₂₇NO₈
• MW: 469.48378777504
• CID: 1065481
• PubChem ID: 53852602
• Update Time: 2025-05-27

N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate Chemical and Physical Properties

Names and Identifiers

• N-Benzyloxycarbonyl-4,6-O-phenylmethylene Deoxynojirimycin Diacetate
• [2R-(2α,4aα,7α,8β,8aβ)]-7,8-Bis(acetyloxy)hexahydro-2-phenyl-5H-1,3-dioxino[5,4-b]pyridine-5-carboxylic Acid PhenylMethyl Ester
• benzyl (4aR,7S,8R,8aR)-7,8-diacetyloxy-2-phenyl-4,4a,6,7,8,8a-hexahydro-[1,3]dioxino[5,4-b]pyridine-5-carboxylate
• DTXSID00707143
• 153373-52-5
• SCHEMBL9230633
• [2R-(2alpha,4aalpha,7alpha,8beta,8abeta)]-7,8-Bis(acetyloxy)hexahydro-2-phenyl-5H-1,3-dioxino[5,4-b]pyridine-5-carboxylic Acid PhenylMethyl Ester
• Benzyl (4aR,7S,8R,8aR)-7,8-bis(acetyloxy)-2-phenylhexahydro-2H,5H-[1,3]dioxino[5,4-b]pyridine-5-carboxylate

• Inchi： 1S/C25H27NO8/c1-16(27)32-21-13-26(25(29)31-14-18-9-5-3-6-10-18)20-15-30-24(19-11-7-4-8-12-19)34-22(20)23(21)33-17(2)28/h3-12,20-24H,13-15H2,1-2H3/t20-,21+,22-,23-,24?/m1/s1
• InChI Key： GQWUJUIVSOFDOW-QXNXEDLHSA-N
• SMILES： O1C(C2C=CC=CC=2)OC[C@@H]2[C@@H]1[C@@H]([C@H](CN2C(=O)OCC1C=CC=CC=1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 469.17366682g/mol
• Monoisotopic Mass: 469.17366682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų